Cas no 90422-06-3 (Phenol, 3-(1-bromoethyl)-, acetate)

90422-06-3 structure
Product name:Phenol, 3-(1-bromoethyl)-, acetate
Phenol, 3-(1-bromoethyl)-, acetate Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-(1-bromoethyl)-, acetate
- acetic acid,3-(1-bromoethyl)phenol
- 90422-06-3
- DTXSID00847831
- Acetic acid--3-(1-bromoethyl)phenol (1/1)
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- Inchi: InChI=1S/C8H9BrO.C2H4O2/c1-6(9)7-3-2-4-8(10)5-7;1-2(3)4/h2-6,10H,1H3;1H3,(H,3,4)
- InChI Key: MQPGSEWNWZKOHH-UHFFFAOYSA-N
- SMILES: CC(C1=CC(=CC=C1)O)Br.CC(=O)O
Computed Properties
- Exact Mass: 260.00481g/mol
- Monoisotopic Mass: 260.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Phenol, 3-(1-bromoethyl)-, acetate Related Literature
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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